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Compound of Interest |

Compound Name: Carbaryl-d3
CAS No.: 1433961-56-8
Cat. No.: B15616499
Get Quote
. J

For researchers, scientists, and drug development professionals, the use of high-purity, well-
characterized reference materials is fundamental to ensuring the accuracy and reliability of
analytical data. This guide provides an in-depth overview of commercially available Carbaryl-
d3, a deuterated internal standard crucial for the quantitative analysis of the insecticide
Carbaryl.

Carbaryl-d3 (1-Naphthyl N-(methyl-d3)carbamate) serves as an ideal internal standard for
mass spectrometry-based methods, such as Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS). Its chemical properties are nearly identical to Carbaryl, allowing it
to co-elute and experience similar ionization effects. However, its increased mass due to the
three deuterium atoms on the methyl group allows for its distinct detection by the mass
spectrometer. This enables precise quantification by correcting for variations in sample
preparation and instrument response.

Commercial Suppliers and Product Specifications

Several reputable suppliers offer Carbaryl-d3 as a high-quality analytical standard, often
produced under ISO 17034 and ISO/IEC 17025 accreditations. These standards are essential
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for applications in environmental monitoring, food safety analysis, and toxicology studies.
Below is a summary of key suppliers and the typical product specifications. While specific lot
data is provided on the Certificate of Analysis (CoA) upon purchase, this table represents the
general product information available.

Molecular
. Product CAS Molecular .
Supplier . Weight ( Format
NamelLine Number Formula
g/mol )
Sigma-
Aldrich 1433961-56-
- , PESTANAL® C12D3HsNO2  204.24 Neat
(MilliporeSig 8
ma)
LGC Dr. 1433961-56-
C12D3HsNO2 204.24 Neat
Standards Ehrenstorfer 8
Toronto
Research 1433961-56-
] - C12D3HsNO:2 204.24 Neat
Chemicals 8
(TRC)

Quantitative Data Overview

The Certificate of Analysis accompanying the reference material is a critical document
providing detailed quantitative data from batch-specific testing. For a high-quality Carbaryl-d3
standard, the CoA will typically include the following information:
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Parameter Typical Specification

Method of Analysis

Chemical Purity >98%

HPLC, GC

Isotopic Purity (Deuterium
=99 atom % D

Mass Spectrometry

Incorporation)
) ] ] 1H-NMR, Mass Spectrometry,
Identity Confirmation Conforms to structure R
Residual Solvents Specified limits 1H-NMR, GC-HS
Water Content Specified limits Karl Fischer Titration
Reported as an expanded
Uncertainty uncertainty at a 95%

confidence level

Note: The values presented are typical and may vary between suppliers and specific lots.

Always refer to the Certificate of Analysis provided with the standard.

Experimental Protocol: Quantification of Carbaryl in
Water Samples using Carbaryl-d3 Internal Standard

by LC-MSIMS

This section provides a detailed methodology for the analysis of Carbaryl in environmental

water samples. The protocol is based on established methods for pesticide residue analysis

and demonstrates the application of Carbaryl-d3 as an internal standard.

Materials and Reagents

o Carbaryl analytical standard
e Carbaryl-d3 internal standard
e LC-MS grade acetonitrile, methanol, and water

e Formic acid (=98%)
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e Solid Phase Extraction (SPE) C18 cartridges

Standard Solution Preparation

e Carbaryl Stock Solution (100 pg/mL): Accurately weigh 10 mg of Carbaryl standard, dissolve
in methanol, and bring to a final volume of 100 mL in a volumetric flask.

e Carbaryl-d3 Internal Standard (IS) Stock Solution (100 pg/mL): Accurately weigh 10 mg of
Carbaryl-d3 standard, dissolve in methanol, and bring to a final volume of 100 mL.

» Working Standard and IS Solutions: Prepare a series of calibration standards by serially
diluting the Carbaryl stock solution with a mixture of methanol and water. Spike each
calibration standard, blank, and sample with the Carbaryl-d3 IS working solution to a final
concentration of 50 ng/mL.

Sample Preparation (Solid Phase Extraction)

o Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS
grade water.

o Pass 100 mL of the water sample through the conditioned cartridge at a flow rate of
approximately 5 mL/min.

e Wash the cartridge with 5 mL of water to remove interferences.
e Dry the cartridge under vacuum for 10 minutes.
» Elute the analytes with 5 mL of acetonitrile.

o Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL
of the initial mobile phase.

Add the Carbaryl-d3 internal standard.

LC-MS/MS Instrumental Analysis

e LC System: Agilent 1290 Infinity Il or equivalent

e Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um)
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¢ Mobile Phase A: 0.1% Formic Acid in Water
¢ Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient: A typical gradient would start at 10% B, increase to 95% B over 8 minutes, hold for
2 minutes, and then re-equilibrate.

e Flow Rate: 0.3 mL/min
e Injection Volume: 5 uL

o Mass Spectrometer: Agilent 6490 Triple Quadrupole or equivalent with an electrospray
ionization (ESI) source in positive mode.

¢ MRM Transitions:

o Carbaryl: Precursor lon (m/z) 202.1 - Product lons (m/z) 145.1 (quantifier), 127.0
(qualifier)

o Carbaryl-d3: Precursor lon (m/z) 205.1 — Product lon (m/z) 148.1

Data Analysis

Quantification is performed by constructing a calibration curve based on the peak area ratio of
the Carbaryl quantifier ion to the Carbaryl-d3 quantifier ion versus the concentration of the
calibration standards. The concentration of Carbaryl in the samples is then determined from
this curve.

Visualizing the Analytical Workflow

The following diagrams illustrate the key processes involved in using a deuterated internal
standard for quantitative analysis.
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Sample & Standard Preparation

Water Sample Calibration Standards
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Workflow for Quantitative Analysis using an Internal Standard.
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Principle of Isotope Dilution Analysis

Carbaryl (Analyte) Carbaryl-d3 (Internal Standard)
Mass: M Mass: M+3
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Accurate Quantification

Click to download full resolution via product page

Logical relationship in Isotope Dilution Analysis.

 To cite this document: BenchChem. [A Technical Guide to Commercial Carbaryl-d3
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carbaryl-d3-reference-material-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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